Cas no 13900-14-6 (1-Dodecanaminium,N,N-dimethyl-N-(2-phenoxyethyl)-)

1-Dodecanaminium,N,N-dimethyl-N-(2-phenoxyethyl)- structure
13900-14-6 structure
Product Name:1-Dodecanaminium,N,N-dimethyl-N-(2-phenoxyethyl)-
CAS No:13900-14-6
MF:C22H40NO
MW:334.559106826782
CID:188417
PubChem ID:3149
Update Time:2025-04-19

1-Dodecanaminium,N,N-dimethyl-N-(2-phenoxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Dodecanaminium,N,N-dimethyl-N-(2-phenoxyethyl)-
    • dodecyl-dimethyl-(2-phenoxyethyl)azanium
    • DOMIPHEN
    • UNII-4AZL56CU0F
    • N,N-dimethyl-N-(2-phenoxyethyl)dodecan-1-aminium
    • N,N-Dimethyl-N-(2-phenoxyethyl)-1-dodecanaminium
    • AKOS022105914
    • SCHEMBL1702653
    • Domiphen cation
    • CHEBI:135978
    • (.BETA.-PHENOXYETHYL)DIMETHYLDODECYLAMMONIUM
    • DOMIPHEN [WHO-DD]
    • Domiphen ion
    • YXUPZGKORWTXID-UHFFFAOYSA-
    • 4AZL56CU0F
    • 1-dodecanaminium, n,n-dimethyl-n-(2-phenoxyethyl)
    • DTXSID2048080
    • NCGC00091010-05
    • NS00013653
    • DB11594
    • DOMIPHEN [VANDF]
    • Phenododecinium
    • InChI=1/C22H40NO/c1-4-5-6-7-8-9-10-11-12-16-19-23(2,3)20-21-24-22-17-14-13-15-18-22/h13-15,17-18H,4-12,16,19-21H2,1-3H3/q+1
    • dodecyl-dimethyl-(2-phenoxyethyl)azanium bromide
    • Q27098012
    • (beta-phenoxyethyl)dimethyldodecylammonium
    • AB01566921_01
    • 13900-14-6
    • NCGC00091010-03
    • NCGC00091010-02
    • dodecyldimethyl(2-phenoxyethyl)ammonium
    • NCGC00091010-04
    • dodecyl-dimethyl-(2-phenoxyethyl)ammonium
    • CHEMBL1187011
    • Inchi: 1S/C22H40NO/c1-4-5-6-7-8-9-10-11-12-16-19-23(2,3)20-21-24-22-17-14-13-15-18-22/h13-15,17-18H,4-12,16,19-21H2,1-3H3/q+1
    • InChI Key: YXUPZGKORWTXID-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)CC[N+](C)(C)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 334.310989899g/mol
  • Monoisotopic Mass: 334.310989899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 15
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.5
  • Topological Polar Surface Area: 9.2Ų

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